Cas no 24964-76-9 (Triethyl Orthobutyrate)

Triethyl Orthobutyrate Properties

Names and Identifiers

• 1,1,1-Triethoxybutane
• 1,1,1-Triethoxy-butane
• Triethyl orthobutyrate
• Ethyl Orthobutyrate
• Orthobuttersaeure-triaethylester
• Orthobutyric Acid Triethyl Ester
• triethyl orthobutanoate
• AKOS009159014
• CHEMBL2000498
• 1,1,1-Triethoxybutane, AldrichCPR
• D91825
• MFCD00059382
• Butane, 1,1,1-triethoxy-
• A817576
• Ortho-n-butyric acid triethyl ester
• SCHEMBL1691770
• EN300-60547
• J-525074
• NSC-646223
• DTXSID90327334
• O0173
• 24964-76-9
• FT-0638479
• NSC646223
• Triethylorthobutyrate
• triethoxybutane
• NCI60_015955
• ZAA96476
• LS-13916
• KOPMZTKUZCNGFY-UHFFFAOYSA-N
• F8889-4840
• DB-026917
• +Expand

• MDL： MFCD00059382
• InChIKey： KOPMZTKUZCNGFY-UHFFFAOYSA-N
• Inchi： 1S/C10H22O3/c1-5-9-10(11-6-2,12-7-3)13-8-4/h5-9H2,1-4H3
• SMILES： CCCC(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 190.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 190.15689456g/mol
• Heavy Atom Count: 13
• Complexity: 97.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: 2.54980
• PSA: 27.69000
• Refractive Index: 1.4040-1.4080
• Boiling Point: 63°C/10mmHg(lit.)
• Melting Point: No data available
• Flash Point: 58°C
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0,88 g/cm3

Triethyl Orthobutyrate Security Information

• Symbol: GHS02 GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：3272
• Hazard Statement： H226,H315,H319
• Warning Statement： P210,P233,P241,P280,P303+P361+P353,P305+P351+P338,P332+P313,P337+P313,P362,P403+P235,P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Danger
• HazardClass：3

Triethyl Orthobutyrate Customs Data

• HS CODE：2909199090
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters